molecular formula C21H26N4O3 B5536668 8-[(2-oxo-2,3-dihydro-1H-imidazol-4-yl)carbonyl]-2-(2-phenylethyl)-2,8-diazaspiro[5.5]undecan-3-one

8-[(2-oxo-2,3-dihydro-1H-imidazol-4-yl)carbonyl]-2-(2-phenylethyl)-2,8-diazaspiro[5.5]undecan-3-one

Cat. No. B5536668
M. Wt: 382.5 g/mol
InChI Key: VVVKZZNFWIURIN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of related diazaspiro undecane derivatives often involves multistep reactions, including Michael addition and cyclization steps. For example, Ahmed et al. (2012) described the synthesis of 8-aroyl-9-hydroxy-7,9,11-triaryl-3-oxo(or thioxo)-2,4-diazaspiro[5.5]undecane-1,5-diones from 1,3-diaryl-2-propen-1-ones and barbituric acids without using any catalyst, showcasing a method that might be adaptable for synthesizing the compound (Ahmed et al., 2012).

Molecular Structure Analysis

Crystallographic studies offer insights into the molecular structure of similar compounds. Zeng et al. (2021) provided a detailed crystal structure analysis of a 1,5-dioxaspiro[5.5] derivative, demonstrating the importance of hydrogen bonding in the structural assembly. Such studies are crucial for understanding the molecular geometry, electron distribution, and potential interaction sites of the compound (Zeng, Wang, & Zhang, 2021).

Chemical Reactions and Properties

Spirocyclic compounds, including diazaspiro undecanes, exhibit a range of chemical reactivity due to their unique structural features. Rashevskii et al. (2020) highlighted the enhanced reactivity of similar spirocyclic anhydrides in the Castagnoli-Cushman reaction, suggesting that the compound might also exhibit unique reactivity patterns in specific synthetic contexts (Rashevskii et al., 2020).

Physical Properties Analysis

The physical properties of spirocyclic compounds, such as solubility, melting point, and crystallinity, can be inferred from related studies. For instance, the crystallographic study by Zeng et al. (2021) not only reveals the molecular structure but also provides clues about the physical state and stability of similar compounds under various conditions (Zeng, Wang, & Zhang, 2021).

Chemical Properties Analysis

The chemical properties, such as acidity, basicity, and reactivity towards nucleophiles or electrophiles, can be partly understood through the synthesis and reactivity studies of similar compounds. The work by Rashevskii et al. (2020) and others demonstrates the potential for diverse chemical transformations, highlighting the spirocyclic core's role in facilitating reactions through strategic positioning of functional groups (Rashevskii et al., 2020).

Mechanism of Action

The mechanism of action of imidazole compounds can vary greatly depending on the specific compound and its intended use. For example, some imidazole derivatives show antimicrobial potential against Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa, and Streptococcus pyogenes .

Future Directions

The future directions of imidazole compounds are promising due to their broad range of chemical and biological properties . They have become an important synthon in the development of new drugs , and there is a great importance of heterocyclic ring containing drugs .

properties

IUPAC Name

8-(2-oxo-1,3-dihydroimidazole-4-carbonyl)-2-(2-phenylethyl)-2,8-diazaspiro[5.5]undecan-3-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H26N4O3/c26-18-7-10-21(14-24(18)12-8-16-5-2-1-3-6-16)9-4-11-25(15-21)19(27)17-13-22-20(28)23-17/h1-3,5-6,13H,4,7-12,14-15H2,(H2,22,23,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VVVKZZNFWIURIN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC2(CCC(=O)N(C2)CCC3=CC=CC=C3)CN(C1)C(=O)C4=CNC(=O)N4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H26N4O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

382.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

8-[(2-oxo-2,3-dihydro-1H-imidazol-4-yl)carbonyl]-2-(2-phenylethyl)-2,8-diazaspiro[5.5]undecan-3-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.